(1S,3S,6S,6'R,8S,9E,14S,15S,16R,17R,18R,19S,20R,21E,25S,27R,29R)-16-[(2S,4S,5S,6S)-5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-5,15,17,19,20-pentahydroxy-6'-[(2R)-2-hydroxybutyl]-6,14,18,20,29-pentamethylspiro[4,24,28-trioxatricyclo[23.3.1.03,8]nonacosa-9,21-diene-27,2'-oxane]-23-one

• Molecular Formula: C47H81NO14
• Molecular Weight: 884.1 g/mol
• IUPAC Name: (1S,3S,6S,6'R,8S,9E,14S,15S,16R,17R,18R,19S,20R,21E,25S,27R,29R)-16-[(2S,4S,5S,6S)-5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-5,15,17,19,20-pentahydroxy-6'-[(2R)-2-hydroxybutyl]-6,14,18,20,29-pentamethylspiro[4,24,28-trioxatricyclo[23.3.1.03,8]nonacosa-9,21-diene-27,2'-oxane]-23-one
• InChI: InChI=1S/C47H81NO14/c1-10-32(49)22-33-17-14-19-47(61-33)25-37-28(4)35(62-47)24-36-31(21-27(3)45(55)59-36)16-13-11-12-15-26(2)41(52)43(60-39-23-34(50)40(48(8)9)30(6)57-39)42(53)29(5)44(54)46(7,56)20-18-38(51)58-37/h13,16,18,20,26-37,39-45,49-50,52-56H,10-12,14-15,17,19,21-25H2,1-9H3/b16-13+,20-18+/t26-,27-,28+,29+,30-,31+,32+,33+,34-,35-,36-,37-,39-,40+,41-,42+,43+,44-,45?,46+,47+/m0/s1
• InChI Key: LFLPRACEAAMLQA-UFCNTBQMSA-N
• Isomeric SMILES: CC[C@H](C[C@H]1CCC[C@]2(O1)C[C@H]3[C@@H]([C@@H](O2)C[C@H]4[C@@H](C[C@@H](C(O4)O)C)/C=C/CCC[C@@H]([C@@H]([C@H]([C@@H]([C@H]([C@@H]([C@](/C=C/C(=O)O3)(C)O)O)C)O)O[C@H]5C[C@@H]([C@@H]([C@@H](O5)C)N(C)C)O)O)C)C)O
• Canonical SMILES: CCC(CC1CCCC2(O1)CC3C(C(O2)CC4C(CC(C(O4)O)C)C=CCCCC(C(C(C(C(C(C(C=CC(=O)O3)(C)O)O)C)O)OC5CC(C(C(O5)C)N(C)C)O)O)C)C)O
• synonyms: A 82548A; A-82548A; A82548A

Description

(1S,3S,6S,6'R,8S,9E,14S,15S,16R,17R,18R,19S,20R,21E,25S,27R,29R)-16-[(2S,4S,5S,6S)-5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-5,15,17,19,20-pentahydroxy-6'-[(2R)-2-hydroxybutyl]-6,14,18,20,29-pentamethylspiro[4,24,28-trioxatricyclo[23.3.1.03,8]nonacosa-9,21-diene-27,2'-oxane]-23-one is a natural product found in Streptomyces diastatochromogenes with data available.

Scientific Research Applications

Asymmetric Synthesis of Polyketide Spiroketals

Research has demonstrated the potential of certain spiroketal compounds in the field of asymmetric synthesis. For instance, a study focused on the non-iterative asymmetric synthesis of C15 polyketide spiroketals, which are complex molecular structures with potential applications in synthetic chemistry (Meilert, Pettit, & Vogel, 2004). These compounds have shown potential in synthesizing various bioactive molecules, thereby contributing significantly to the field of medicinal chemistry and drug discovery.

Synthesis of Cyclohexadienones and Cycloheptenyl Benzoates

Another study explored the synthesis of optically active cyclohexadienones and cycloheptenyl benzoates. The research delved into the reaction processes involving different stereochemistries, contributing to our understanding of complex molecular transformations in organic synthesis (Turks & Vogel, 2009). These findings have implications for designing and synthesizing new compounds with potential pharmaceutical applications.

Development of Novel Antiviral Agents

In the realm of antiviral research, specific spiroketal compounds have been investigated for their potential as novel antiviral agents. A study conducted in 1998 explored new nucleoside analogues based on a methylenecyclopropane structure, demonstrating significant antiviral activity in vitro against various viruses, including human cytomegalovirus and hepatitis B virus (Qiu et al., 1998). These findings highlight the potential of these compounds in developing new antiviral therapies.

Exploration of Natural Product Synthesis

Research has also been conducted on the synthesis of natural products featuring spiroketal structures. For instance, a study on the roots of Casearia multinervosa led to the isolation of new compounds with unique spiroketal configurations, demonstrating the diversity and complexity of natural products (Mosaddik & Waterman, 2006). These findings contribute to the field of natural product chemistry, offering insights into the synthesis and properties of complex organic molecules.